Cas no 2171610-99-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamido]acetic acid
- EN300-1524329
- 2171610-99-2
-
- Inchi: 1S/C27H32N2O5/c1-4-14-29(16-25(30)31)26(32)24(15-18(3)5-2)28-27(33)34-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h4,6-13,18,23-24H,1,5,14-17H2,2-3H3,(H,28,33)(H,30,31)
- InChI Key: ITAROOAZDRSDKT-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N(CC(=O)O)CC=C)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 95.9Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1524329-0.05g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamido]acetic acid |
2171610-99-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1524329-0.1g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamido]acetic acid |
2171610-99-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1524329-0.25g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamido]acetic acid |
2171610-99-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1524329-0.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamido]acetic acid |
2171610-99-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1524329-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamido]acetic acid |
2171610-99-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1524329-2.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamido]acetic acid |
2171610-99-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1524329-5.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamido]acetic acid |
2171610-99-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1524329-10.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamido]acetic acid |
2171610-99-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1524329-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamido]acetic acid |
2171610-99-2 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1524329-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamido]acetic acid |
2171610-99-2 | 100mg |
$2963.0 | 2023-09-26 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid
Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamidoacetic Acid (CAS No. 2171610-99-2)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid, identified by its CAS number 2171610-99-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenyl moiety, an amino group, and a carboxylic acid moiety. The structural complexity of this molecule not only makes it an intriguing subject of study but also suggests potential applications in the design of novel therapeutic agents.
The fluorenyl group, a prominent feature in the molecular structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid, is known for its excellent photophysical properties. This characteristic has made it a valuable component in various applications, including optoelectronic devices and luminescent probes. In the context of pharmaceuticals, the presence of the fluorenyl group can enhance the solubility and bioavailability of drug candidates, thereby improving their pharmacokinetic profiles. Furthermore, the methoxycarbonyl group in the molecule contributes to its stability and reactivity, making it a versatile building block for further chemical modifications.
The amino and carboxylic acid functionalities in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid provide multiple sites for interaction with biological targets. These functional groups are often involved in hydrogen bonding and ionic interactions, which are crucial for the binding affinity of drug molecules to their receptors. The N-terminal amine group can form salt bridges with negatively charged residues on protein targets, while the C-terminal carboxylic acid group can engage in hydrogen bonding with polar regions of biological macromolecules. This dual functionality makes the compound a promising candidate for developing small-molecule inhibitors or modulators.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid with high accuracy. These computational studies have revealed that the fluorenyl moiety can adopt multiple conformations depending on the surrounding environment, which could influence its binding affinity and specificity. Additionally, the propenyl group attached to the hexanamidoacetic acid backbone introduces flexibility to the molecule, allowing it to adapt to different binding pockets on biological targets.
In vitro studies have demonstrated that derivatives of 2-hydroxybenzoic acid exhibit significant biological activity due to their ability to modulate various signaling pathways. The structural motif present in 2-hydroxybenzoic acid derivatives is often found in natural products that possess therapeutic properties. For instance, some derivatives have shown anti-inflammatory, antioxidant, and anticancer activities by inhibiting key enzymes and transcription factors involved in disease pathogenesis. The compound's structural similarity to known bioactive molecules suggests that it may also exhibit similar pharmacological effects.
The synthesis of 2-hydroxybenzoic acid derivatives, including those with appended fluorenyl groups, has been extensively studied due to their potential applications in drug development. Traditional synthetic routes often involve multi-step organic transformations that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies have streamlined these processes, making it possible to produce complex derivatives more efficiently. For example, palladium-catalyzed cross-coupling reactions have been widely used to introduce functional groups at specific positions on the aromatic ring without compromising overall molecular integrity.
The role of computational tools in designing novel drug candidates cannot be overstated. Molecular docking simulations have been particularly useful in identifying potential binding interactions between fluorene-based compounds and biological targets. These simulations allow researchers to predict how different conformations of a molecule might interact with a receptor site, providing insights into its pharmacological activity. By integrating experimental data with computational predictions, scientists can design more effective drug candidates that are optimized for target engagement and minimal off-target effects.
The versatility of functional groups in N-(propenyl)hexanamides has been exploited in various applications beyond pharmaceuticals. For instance, these compounds have been used as chiral auxiliaries in asymmetric synthesis due to their ability to induce stereoselective transformations. The presence of both amide and ester functionalities allows for further derivatization into more complex molecules with tailored properties. This adaptability makes them valuable tools in synthetic organic chemistry.
The growing interest in fluorinated compounds stems from their unique physicochemical properties that enhance drug-like characteristics such as lipophilicity and metabolic stability. In particular, perfluorinated aryl groups have been shown to improve oral bioavailability by reducing metabolic degradation. The incorporation of such moieties into drug candidates has led to significant advancements in therapeutic efficacy and patient compliance. The compound under discussion may benefit from similar advantages due to its structural features.
Efforts are ongoing to develop sustainable synthetic routes for complex molecules like N-(propenyl)hexanamides. Green chemistry principles emphasize minimizing waste generation and reducing hazardous reagent use while maintaining high yields. Catalytic processes that employ recyclable catalysts or operate under mild conditions are particularly favored as they align with environmental regulations and economic considerations.
The future direction of research on compounds such as this one will likely focus on expanding their therapeutic applications through structure-based drug design approaches combined with advanced computational techniques like machine learning models for predicting molecular properties accurately before experimental validation becomes necessary.
2171610-99-2 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-(prop-2-en-1-yl)hexanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)